Cas no 94087-24-8 (Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester)
94087-24-8 structure
Product Name:Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester
CAS No:94087-24-8
MF:C18H20O2
MW:268.350205421448
CID:810759
PubChem ID:3023427
Update Time:2025-04-19
Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester
- (4-propan-2-ylphenyl)methyl 2-phenylacetate
- 4-isopropylbenzyl phenylacetate
- 94087-24-8
- NS00039969
- EINECS 301-917-1
- DTXSID90240413
-
- Inchi: 1S/C18H20O2/c1-14(2)17-10-8-16(9-11-17)13-20-18(19)12-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3
- InChI Key: YLYZPMRGUDMETE-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1)=O)CC1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 268.146329876g/mol
- Monoisotopic Mass: 268.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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